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Compound of Interest

Compound Name: Quadrosilan

Cat. No.: B3424072

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quadrosilan, also known by its developmental name Cisobitan and chemical name 2,6-cis-
diphenylhexamethylcyclotetrasiloxane, is a synthetic, nonsteroidal estrogen.[1] It has been
investigated as an antigonadotropic agent, particularly in the context of prostate cancer
treatment.[1] Due to its potent biological activity and hazardous properties, strict adherence to
safety protocols during handling and storage is imperative. This document provides detailed
application notes and protocols to ensure the safe utilization of Quadrosilan in a research and

development setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Quadrosilan is presented in the
table below.
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Property Value Reference
CAS Number 33204-76-1 [2][3]
Molecular Formula C18H2804Si4 [2]
Molecular Weight 420.76 g/mol [3]

Boiling Point 353.9 °C at 760 mmHg [2]

Flash Point 146 °C [2]

Density 1.06 g/cm3 [2]

Hazard Identification and Safety Precautions

Warning: Quadrosilan is classified as a hazardous substance with significant health risks.
GHS Hazard Classifications:
¢ Reproductive Toxicity (H360/H360F): May damage fertility or the unborn child.[4]

o Specific Target Organ Toxicity - Repeated Exposure (H372): Causes damage to organs
through prolonged or repeated exposure.[4]

Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.

Personal Protective Equipment (PPE)

Due to the hazardous nature of Quadrosilan, the following PPE must be worn at all times
when handling the compound:

» Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is
recommended, especially when handling the powder form or creating solutions.

» Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

o Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.
Gloves should be inspected before use and disposed of properly after handling.
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o Body Protection: A lab coat, buttoned completely, and closed-toe shoes are required. For
larger quantities or in case of a spill, a chemically resistant apron or suit is recommended.

Safe Handling and Storage Protocols
Handling Procedures

e Work in a Designated Area: All work with Quadrosilan should be conducted in a designated
area, such as a certified chemical fume hood, to minimize inhalation exposure.

e Avoid Dust Formation: When handling the solid form, care should be taken to avoid the
generation of dust.

o Use Appropriate Tools: Use spatulas and other non-sparking tools for transferring the solid.

« Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

» Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

e Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.

Storage Conditions

» Container: Store in a tightly sealed, properly labeled container.

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.

» Incompatibilities: Avoid storage with strong oxidizing agents.

o Security: Due to its hazardous nature, store in a locked cabinet or a restricted access area.
Emergency Procedures

First Aid Measures

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide
oxygen. Seek immediate medical attention.
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o Skin Contact: Remove contaminated clothing and wash the affected area with copious
amounts of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spill Response
o Small Spills:

o Evacuate non-essential personnel from the area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully sweep up the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

o Clean the spill area with a suitable decontamination solution, followed by soap and water.
e Large Spills:

o Evacuate the area immediately and alert others.

o Contact your institution's emergency response team.

o Do not attempt to clean up a large spill without proper training and equipment.

Experimental Protocols

Note: The following protocols are generalized and should be adapted to specific experimental
needs. A thorough risk assessment should be conducted before any new procedure.
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Preparation of a Stock Solution (Example)

o Calculate the required mass of Quadrosilan for the desired concentration and volume.
 In a chemical fume hood, weigh the Quadrosilan powder using an analytical balance.

o Carefully transfer the powder to a volumetric flask.

e Add a small amount of the desired solvent (e.g., DMSO, ethanol) to dissolve the powder.
e Once dissolved, add the solvent to the final volume.

o Cap the flask and invert several times to ensure a homogenous solution.

o Transfer the stock solution to a properly labeled storage vial.

Visualizations
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General Experimental Workflow for Quadrosilan
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Caption: General workflow for experiments involving Quadrosilan.

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/product/b3424072?utm_src=pdf-body-img
https://www.benchchem.com/product/b3424072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Simplified Proposed Signaling Pathway of Quadrosilan
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Caption: Proposed mechanism of action of Quadrosilan.

Disposal

All waste materials contaminated with Quadrosilan, including empty containers, used PPE,
and spill cleanup materials, must be disposed of as hazardous waste. Follow your institution's
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and local regulations for hazardous waste disposal. Do not dispose of Quadrosilan down the
drain or in regular trash.

Disclaimer: This document is intended as a guide for the safe handling and storage of
Quadrosilan in a laboratory setting. It is not exhaustive, and all users are responsible for
conducting their own risk assessments and adhering to all applicable safety regulations. A
specific Safety Data Sheet (SDS) for Quadrosilan was not available at the time of writing;
therefore, this information has been synthesized from available data on its hazards and general
safe handling practices for similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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